Cas no 2171736-34-6 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3,3-dimethylbutanoic acid)
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3,3-dimethylbutanoic acid
- 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-3,3-dimethylbutanoic acid
- EN300-1493182
- 2171736-34-6
-
- Inchi: 1S/C27H34N2O5/c1-6-15-27(5,24(32)28-22(23(30)31)26(2,3)4)29-25(33)34-16-21-19-13-9-7-11-17(19)18-12-8-10-14-20(18)21/h7-14,21-22H,6,15-16H2,1-5H3,(H,28,32)(H,29,33)(H,30,31)
- InChI Key: SOXXKQVJTVRDLI-UHFFFAOYSA-N
- SMILES: O(C(NC(C)(C(NC(C(=O)O)C(C)(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 466.24677219g/mol
- Monoisotopic Mass: 466.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 726
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 105Ų
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3,3-dimethylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1493182-0.05g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-3,3-dimethylbutanoic acid |
2171736-34-6 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1493182-0.1g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-3,3-dimethylbutanoic acid |
2171736-34-6 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1493182-0.25g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-3,3-dimethylbutanoic acid |
2171736-34-6 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1493182-0.5g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-3,3-dimethylbutanoic acid |
2171736-34-6 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1493182-1.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-3,3-dimethylbutanoic acid |
2171736-34-6 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1493182-2.5g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-3,3-dimethylbutanoic acid |
2171736-34-6 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1493182-5.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-3,3-dimethylbutanoic acid |
2171736-34-6 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1493182-10.0g |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-3,3-dimethylbutanoic acid |
2171736-34-6 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1493182-50mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-3,3-dimethylbutanoic acid |
2171736-34-6 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1493182-100mg |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]-3,3-dimethylbutanoic acid |
2171736-34-6 | 100mg |
$2963.0 | 2023-09-28 |
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3,3-dimethylbutanoic acid Related Literature
-
Matthew A. Barrett,Marcus Trapp,Wiebke Lohstroh,Tilo Seydel,Jacques Ollivier,Matthias Ballauff,Norbert A. Dencher,Thomas Hauß Soft Matter, 2016,12, 1444-1451
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Keqing Gao,Xiaotian Liu,Zhuang Wang,Chenghao Liang,Yueping Xiong RSC Adv., 2016,6, 42447-42451
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3,3-dimethylbutanoic acid
Introduction to 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3,3-dimethylbutanoic acid (CAS No. 2171736-34-6)
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3,3-dimethylbutanoic acid (CAS No. 2171736-34-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique structural properties and potential applications in drug development. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, is a key intermediate in the synthesis of peptides and proteins, particularly in solid-phase peptide synthesis (SPPS).
The Fmoc group, which stands for fluorenylmethoxycarbonyl, is a widely used protecting group in peptide chemistry. It is known for its ease of removal under mild basic conditions, making it an ideal choice for the stepwise synthesis of peptides. The Fmoc group is attached to the amino group of the amino acid, preventing unwanted side reactions during the synthesis process. Once the desired peptide sequence is assembled, the Fmoc groups can be removed, revealing the active amino groups for further functionalization or biological activity.
The structure of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3,3-dimethylbutanoic acid includes a tert-leucine (t-Leu) residue, which is a branched-chain amino acid with two methyl groups attached to the β-carbon. This structural feature contributes to the compound's stability and solubility properties, making it suitable for various biochemical applications. The presence of the Fmoc protecting group on the amino terminus ensures that the compound remains stable during synthesis and storage.
Recent research has highlighted the importance of Fmoc-protected amino acid derivatives in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Fmoc-protected amino acids can be used to synthesize peptides with enhanced pharmacological properties, such as increased stability and improved bioavailability. These peptides have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.
In addition to its role in peptide synthesis, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3,3-dimethylbutanoic acid has also been explored for its potential as a building block in the development of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of natural peptides but often exhibit improved pharmacological properties. They are used in drug discovery to overcome limitations associated with natural peptides, such as poor stability and low oral bioavailability.
The use of Fmoc-protected amino acids in peptidomimetic design has led to the development of compounds with enhanced binding affinity and selectivity for specific biological targets. For example, a study published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of peptidomimetics using Fmoc-protected amino acids that showed high potency against protein-protein interactions involved in cancer cell signaling pathways.
The chemical properties of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3,3-dimethylbutanoic acid make it an excellent candidate for various analytical techniques. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly used to characterize and purify this compound. These techniques provide detailed information about the compound's purity and structural integrity, which is crucial for ensuring its quality and reliability in research applications.
In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3,3-dimethylbutanoic acid (CAS No. 2171736-34-6) is a versatile compound with significant potential in medicinal chemistry and biochemistry. Its unique structural features and stability make it an ideal intermediate for peptide synthesis and peptidomimetic design. Ongoing research continues to explore new applications for this compound, contributing to advancements in drug development and therapeutic strategies.
2171736-34-6 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamido-3,3-dimethylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)